Cas no 383128-74-3 (2-(3-Bromophenyl)piperidine)

• Product Name: 2-(3-Bromophenyl)piperidine
• CAS No: 383128-74-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD02663669
• CID: 3055972
• PubChem ID: 4667113
• Update Time: 2025-06-11

2-(3-Bromophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-piperidine
• SCHEMBL15447576
• EN300-252945
• AKOS001476406
• VS-07111
• Y13637
• 2-(3-bromophenyl)piperidine
• 1228557-44-5
• STK893409
• BBL020719
• 383128-74-3
• CS-0451928
• MFCD02663669
• 2-(3-Bromophenyl)piperidine

• MDL： MFCD02663669
• Inchi： 1S/C11H14BrN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h3-5,8,11,13H,1-2,6-7H2
• InChI Key： PIABJNAPJPTVKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Bromophenyl)piperidine

Introduction to 2-(3-Bromophenyl)piperidine (CAS No. 383128-74-3)

2-(3-Bromophenyl)piperidine, also known by its CAS number CAS No. 383128-74-3, is a significant compound in the field of organic chemistry, particularly in the synthesis of bioactive molecules and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design, polymer chemistry, and catalysis.

The molecular structure of 2-(3-Bromophenyl)piperidine consists of a piperidine ring fused with a bromophenyl group at the 2-position. This arrangement imparts the compound with a combination of aromaticity and nitrogen-containing ring properties, making it versatile for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of complex heterocyclic compounds, which are pivotal in developing new pharmaceutical agents.

In terms of synthesis, 2-(3-Bromophenyl)piperidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern chemical research. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are highly desirable for pharmacological studies.

The applications of CAS No. 383128-74-3 extend beyond traditional organic synthesis. It has been employed as a building block in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. These applications leverage the compound's ability to undergo reversible chemical transformations under specific conditions, making it a valuable component in material science.

Recent research has also explored the use of 2-(3-Bromophenyl)piperidine in catalytic processes. Its nitrogen-containing ring structure allows it to act as a Lewis base catalyst in various reactions, including aldol condensations and Michael additions. These findings underscore its potential as an eco-friendly alternative to traditional metal-based catalysts, aligning with current trends toward sustainable chemistry.

In conclusion, 2-(3-Bromophenyl)piperidine (CAS No. 383128-74-3) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its structural versatility and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and catalysis.